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Compound of Interest

Compound Name: (S,R,S)-AHPC-C3-NH2 TFA

Cat. No.: B11931171 Get Quote

Essential Safety and Handling Guide for (S,R,S)-
AHPC-C3-NH2 TFA
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling (S,R,S)-AHPC-C3-NH2 TFA. The following procedures

are based on established laboratory safety protocols for potent, uncharacterized chemical

compounds and specific data for structurally related molecules.

(S,R,S)-AHPC-C3-NH2 TFA is a synthesized E3 ligase ligand-linker conjugate that

incorporates the VH032 based VHL ligand and a linker used in PROTAC technology[1][2][3][4].

As with any novel chemical, it is imperative to treat this compound as potentially hazardous and

to use maximum precautions to minimize exposure.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for the TFA salt is not readily available, an SDS for

the analogous monohydrochloride salt ((S,R,S)-AHPC monohydrochloride) indicates the

following hazards:

Harmful if swallowed[5].

Causes skin irritation[5].

Causes serious eye irritation[5].
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May cause respiratory irritation[5].

A thorough risk assessment is mandatory before handling this compound[6]. This should

involve evaluating potential exposure routes such as inhalation, skin contact, and ingestion,

and assuming a high level of toxicity[6]. All work should be conducted in a designated area,

preferably within a certified chemical fume hood[6][7].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to create a complete barrier between the

researcher and the chemical. The following table summarizes the recommended PPE.

Protection Type Recommended Equipment Purpose and Specifications

Eye Protection
Safety goggles with side-

shields or a face shield.

Protects against splashes and

airborne particles. Must be

ANSI Z87.1-compliant[7].

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Provides protection against

skin contact. Regularly inspect

gloves for any signs of

degradation or perforation[7]

[8].

Body Protection
A lab coat or impervious

clothing.

Protects skin from accidental

spills[5][9].

Respiratory Protection
A fit-tested N95 respirator

(minimum for solids).

Protects against inhalation of

airborne particles. If aerosol

generation is likely, a higher

level of protection such as a

Powered Air-Purifying

Respirator (PAPR) is

required[6][10].

Foot Protection

Closed-toe, non-perforated,

and chemically resistant safety

shoes.

Protects feet from spills and

falling objects[8].
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Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Read and understand the Safety Data Sheet for the analogous (S,R,S)-AHPC

monohydrochloride[5].

Ensure all necessary PPE is available and in good condition.

Prepare your designated workspace in a chemical fume hood.

Have a spill kit readily accessible[11].

2. Handling and Weighing:

Wear all required PPE before entering the designated handling area.

Handle the compound exclusively within a chemical fume hood to minimize inhalation

exposure[7].

When weighing the solid compound, do so carefully to avoid generating dust.

3. Dissolving the Compound:

Add solvent to the solid compound slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped.

4. Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Wash hands thoroughly with soap and water after removing gloves[12].

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

water for at least 15 minutes. Seek immediate medical attention[7].
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[7].

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention[7].

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spills: In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

For small spills, use an inert absorbent material to contain the substance[13]. Treat all spills

of this material as a major spill and follow your institution's emergency procedures[7].

Disposal Plan
All waste generated from handling (S,R,S)-AHPC-C3-NH2 TFA must be treated as hazardous

waste[6].

Waste Collection:

Collect all contaminated materials, including excess compound, contaminated PPE, and

cleaning materials, in a designated, well-labeled, and sealed hazardous waste

container[14].

Do not mix this waste with other waste streams[13].

Labeling:

Clearly label the waste container as "Hazardous Waste" and include the chemical name: "

(S,R,S)-AHPC-C3-NH2 TFA".

Storage:

Store the waste container in a designated, secure area away from incompatible

materials[7][11].

Disposal:
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Arrange for pickup and disposal by a licensed professional waste disposal company[13].

Never pour this chemical down the drain or dispose of it in regular trash[6].

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of (S,R,S)-AHPC-C3-NH2 TFA

Preparation Phase

Handling Phase

Post-Handling & Disposal Phase Emergency Protocol

Review SDS & Protocols

Don Appropriate PPE

Prepare Fume Hood & Spill Kit

Weigh Compound in Fume Hood

Proceed to Handling

Dissolve Compound
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If Emergency

Decontaminate Surfaces & Equipment

Proceed to Cleanup If Emergency
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Arrange Professional Disposal

Follow Emergency Procedures
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Click to download full resolution via product page

Caption: Workflow for the safe handling of (S,R,S)-AHPC-C3-NH2 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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